Acryloyl Chloride
Acryloyl Chloride
Acrylyl chloride appears as a liquid. Boiling point 75°C. Used to make plastics. Polymerization in a closed container can cause pressurization and explosive rupture. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
814-68-6
VCID:
VC0146887
InChI:
InChI=1S/C3H3ClO/c1-2-3(4)5/h2H,1H2
SMILES:
C=CC(=O)Cl
Molecular Formula:
C3H3ClO
Molecular Weight:
90.51 g/mol
Acryloyl Chloride
CAS No.: 814-68-6
Reference Standards
VCID: VC0146887
Molecular Formula: C3H3ClO
Molecular Weight: 90.51 g/mol
| CAS No. | 814-68-6 |
|---|---|
| Product Name | Acryloyl Chloride |
| Molecular Formula | C3H3ClO |
| Molecular Weight | 90.51 g/mol |
| IUPAC Name | prop-2-enoyl chloride |
| Standard InChI | InChI=1S/C3H3ClO/c1-2-3(4)5/h2H,1H2 |
| Standard InChIKey | HFBMWMNUJJDEQZ-UHFFFAOYSA-N |
| SMILES | C=CC(=O)Cl |
| Canonical SMILES | C=CC(=O)Cl |
| Boiling Point | 167 °F at 760 mm Hg (EPA, 1998) 75.5 °C |
| Colorform | Liquid Light yellow liquid |
| Density | 1.1136 at 68 °F (EPA, 1998) 1.1136 g/cu cm at 20 °C |
| Flash Point | 14 °C (57 °F) - closed cup |
| Physical Description | Acrylyl chloride appears as a liquid. Boiling point 75°C. Used to make plastics. Polymerization in a closed container can cause pressurization and explosive rupture. (EPA, 1998) |
| Description | Acrylyl chloride appears as a liquid. Boiling point 75°C. Used to make plastics. Polymerization in a closed container can cause pressurization and explosive rupture. (EPA, 1998) |
| Shelf Life | Stable under recommended storage conditions. Contains the following stabilizer(s): Phenothiazine (400 ppm) |
| Solubility | Soluble in chlorinated solvents Very soluble in chloroform |
| Synonyms | 2-Propenoyl Chloride; Acrylic Acid Chloride; Acrylyl Chloride; NSC 93770; Propenoyl Chloride |
| Vapor Density | 3.63 (Air = 1) |
| Vapor Pressure | 115 mm Hg at 25 °C (est) |
| PubChem Compound | 13140 |
| Last Modified | Nov 11 2021 |
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